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Compound of Interest

Compound Name: 11-Dehydro thromboxane B3

Cat. No.: B10767922

Introduction

11-dehydrothromboxane B3 (11-dehydro-TXB3) is a stable, urinary metabolite of thromboxane
A3 (TXA3).[1] TXA3 is synthesized from the omega-3 fatty acid eicosapentaenoic acid (EPA),
commonly found in fish oil. In nutritional intervention studies, measuring urinary 11-dehydro-
TXB3 serves as a specific and reliable biomarker for assessing compliance with EPA
supplementation and for investigating the downstream biological effects of omega-3 fatty acids.
[2][3] Unlike the highly transient TXA3, 11-dehydro-TXB3 has a longer half-life, and its
measurement in urine provides a time-integrated index of in vivo TXA3 production.

This is distinct from 11-dehydrothromboxane B2, a metabolite of the pro-aggregatory
thromboxane A2 derived from the omega-6 fatty acid arachidonic acid, which is often used as a
marker of in vivo platelet activation.[4] Therefore, monitoring 11-dehydro-TXB3 allows
researchers to specifically track the metabolic fate of supplemented omega-3s and their
influence on eicosanoid pathways.

Key Applications

o Biomarker of EPA Intake: An increase in urinary 11-dehydro-TXB3 levels post-
supplementation confirms the subject's compliance and the bioavailability of the
administered EPA.[2]
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o Assessing Cardiovascular Effects: Used to study the influence of omega-3 fatty acids on
platelet function and cardiovascular health, as thromboxanes are key mediators in platelet
aggregation and vasoconstriction.[5][6]

» Evaluating Anti-inflammatory Pathways: Provides insight into the modulation of eicosanoid
profiles away from pro-inflammatory omega-6 derived mediators towards less inflammatory
omega-3 derived mediators.

Signaling Pathway: EPA to 11-Dehydrothromboxane
B3

The following diagram illustrates the metabolic conversion of Eicosapentaenoic Acid (EPA) into
its downstream urinary metabolite, 11-dehydrothromboxane B3. This pathway is central to
understanding its role as a biomarker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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